3-Fluoro-6-(phenylthio)-benzyl alcohol

• Molecular Formula: C13H11FOS
• Molecular Weight: 234.29 g/mol
• IUPAC Name: (5-fluoro-2-phenylsulfanylphenyl)methanol
• InChI: InChI=1S/C13H11FOS/c14-11-6-7-13(10(8-11)9-15)16-12-4-2-1-3-5-12/h1-8,15H,9H2
• InChI Key: QYXLCLSGNIENHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C=C(C=C2)F)CO

Description

3-Fluoro-6-(phenylthio)-benzyl alcohol is a useful research compound. Its molecular formula is C13H11FOS and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

144 g of 3-fluoro-6-(phenylthio)-benzoic acid in 1000 ml of tetrahydrofuran is treated dropwise under a nitrogen atmosphere and under reflux with a 70% sodium-dihydro-bis(2-methoxyethoxy)-aluminate solution in benzene. The mixture is held under reflux for a further 2 hours. After the addition of 400 ml of benzene, the mixture is cooled to 20° C, acidified with 435 ml of 3-N hydrochloric acid and subsequently treated with 600 ml of concentrated hydrochloric acid. The organic phase is washed with water, dried over sodium sulphate and evaporated. There is obtained 3-fluoro-6-(phenylthio)-benzyl alcohol as a thick oil.